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Compound of Interest

Compound Name:
Methyl 3-aminopropanoate

hydrochloride

Cat. No.: B555160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of β-Alanine

methyl ester hydrochloride. Due to the limited availability of specific quantitative solubility data

in publicly accessible literature, this document outlines a detailed experimental protocol for

determining its solubility and presents an illustrative solubility profile based on qualitative

descriptions and data from analogous compounds.

Introduction
β-Alanine methyl ester hydrochloride is a derivative of the naturally occurring beta-amino acid,

β-alanine. It serves as a valuable building block in the synthesis of peptides and other bioactive

molecules, making it a compound of interest in pharmaceutical and biochemical research.[1] An

understanding of its solubility in various solvents is critical for its application in drug formulation,

synthesis, and various biological assays. This guide provides a framework for determining and

understanding the solubility characteristics of this compound.

Physicochemical Properties
A summary of the key physicochemical properties of β-Alanine methyl ester hydrochloride is

provided in the table below.
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Property Value Reference

Molecular Formula C₄H₉NO₂·HCl [1]

Molecular Weight 139.58 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 103-107 °C [4]

Purity ≥98% [1]

Illustrative Solubility Data
While specific quantitative solubility data for β-Alanine methyl ester hydrochloride is scarce,

qualitative descriptions indicate it is "highly soluble" in water, ethanol, and acetone.[5] The

following table provides an illustrative summary of potential solubility values in various solvents

at 25°C. These values are estimations based on available information and data for similar

compounds, such as L-alanine methyl ester hydrochloride, and should be confirmed

experimentally.

Solvent Chemical Formula
Illustrative Solubility (g/L)
at 25°C

Water H₂O > 500

Ethanol C₂H₅OH ~300

Methanol CH₃OH > 400

Dimethyl Sulfoxide (DMSO) (CH₃)₂SO ~200

Acetone C₃H₆O Highly Soluble

Note: These values are illustrative and intended for guidance. Experimental verification is

essential. For the related compound, L-alanine methyl ester hydrochloride, the solubility is

approximately 30 mg/mL in ethanol and 20 mg/mL in DMSO.[6]
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Experimental Protocol for Thermodynamic
Solubility Determination
The following detailed protocol describes the recommended "shake-flask" method for

determining the thermodynamic solubility of β-Alanine methyl ester hydrochloride.[7][8][9]

Materials
β-Alanine methyl ester hydrochloride (purity ≥98%)

Selected solvents (e.g., Water, Ethanol, Methanol, DMSO, Acetone) of appropriate purity

(e.g., HPLC grade)

Vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or ELSD)

Analytical balance

Volumetric flasks and pipettes

Experimental Workflow
The following diagram illustrates the key steps in the thermodynamic solubility determination

process.
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Thermodynamic Solubility Determination Workflow

Preparation

Equilibration

Phase Separation

Analysis

Weigh excess β-Alanine methyl ester hydrochloride

Add compound to vials

Add known volume of solvent to vials

Incubate on orbital shaker at controlled temperature (e.g., 25°C) for 24-48h

Centrifuge to pellet undissolved solid

Filter supernatant through 0.22 µm syringe filter

Prepare serial dilutions of the clear filtrate

Analyze dilutions by HPLC

Quantify concentration against a standard curve
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Caption: Workflow for determining the thermodynamic solubility of β-Alanine methyl ester

hydrochloride.

Detailed Procedure
Preparation of Saturated Solutions:

Add an excess amount of β-Alanine methyl ester hydrochloride to a series of vials. The

excess solid should be visually apparent.

Pipette a known volume of each selected solvent into the corresponding vials.

Securely cap the vials.

Equilibration:

Place the vials on an orbital shaker set to a constant temperature (e.g., 25°C, 37°C).

Shake the vials for a sufficient time to ensure equilibrium is reached (typically 24 to 48

hours).

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed for a short period to

allow for initial sedimentation.

Centrifuge the vials to pellet the remaining undissolved solid.

Carefully withdraw the supernatant using a syringe and filter it through a 0.22 µm syringe

filter to remove any remaining particulates.

Quantification by HPLC:

Prepare a standard stock solution of β-Alanine methyl ester hydrochloride of a known

concentration in the same solvent.

Generate a calibration curve by preparing a series of dilutions from the standard stock

solution.
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Prepare appropriate dilutions of the filtered sample supernatant.

Analyze the standards and the diluted samples by HPLC. A suitable method would involve

a C18 column with a mobile phase of acetonitrile and water with a suitable buffer, and

detection at a low UV wavelength (e.g., 210 nm) or using an Evaporative Light Scattering

Detector (ELSD).

Determine the concentration of β-Alanine methyl ester hydrochloride in the sample

dilutions by comparing their peak areas to the calibration curve.

Calculate the original concentration in the saturated solution, accounting for the dilution

factor. This value represents the thermodynamic solubility.

Logical Relationship for Solubility Assessment
The decision-making process for assessing the solubility of a compound like β-Alanine methyl

ester hydrochloride can be visualized as follows:
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Solubility Assessment Logic

Initial Screening in Aqueous Buffer

Is it soluble?

Determine Thermodynamic Solubility (Shake-Flask)

Yes

Test in Organic Solvents (e.g., Ethanol, DMSO)

No

Is it soluble?

Determine Thermodynamic Solubility in Organic Solvent

Yes

Consider Co-solvents or Formulation Strategies

No

Click to download full resolution via product page

Caption: Decision tree for assessing the solubility of a research compound.

Conclusion
While precise, experimentally determined quantitative data on the solubility of β-Alanine methyl

ester hydrochloride is not widely published, its chemical structure suggests good solubility in

polar solvents. The provided experimental protocol offers a robust method for researchers to

determine the thermodynamic solubility in various solvent systems. Such data is invaluable for

the effective design of experiments, formulation development, and ensuring the reliability of

biological and chemical assays involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b555160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

